Cas no 1315367-04-4 (5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one)

• Product Name: 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one
• CAS No: 1315367-04-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD19382259
• CID: 4588209
• Update Time: 2025-10-28

5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one

• MDL： MFCD19382259
• Inchi： 1S/C14H19NO3/c1-15-13(17)8-5-11(9-16)14(15)10-3-6-12(18-2)7-4-10/h3-4,6-7,11,14,16H,5,8-9H2,1-2H3
• InChI Key： MKOORXKZEHGBSM-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(OC)C=C2)C(CO)CCC1=O

Additional information on 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one

5-(Hydroxymethyl)-6-(4-Methoxyphenyl)-1-Methylpiperidin-2-One: A Comprehensive Overview

The compound 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one, with CAS No. 1315367-04-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which are known for their diverse applications in drug design and material science. The molecule's structure is characterized by a piperidinone ring system, a hydroxymethyl group at position 5, and a 4-methoxyphenyl substituent at position 6, along with a methyl group at position 1. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperidinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the hydroxymethyl group introduces hydrophilic properties, while the 4-methoxyphenyl substituent adds electronic and steric effects that can influence binding affinity to target proteins. The methyl group at position 1 further modulates the molecule's conformational flexibility, making it a promising candidate for various bioactive applications.

One of the most intriguing aspects of this compound is its potential as a scaffold for medicinal chemistry. Researchers have explored its ability to act as a template for constructing bioisosteres, which are structural analogs that retain similar physical and chemical properties but differ in their functional groups. This approach has been instrumental in optimizing drug candidates with improved pharmacokinetic profiles and reduced toxicity.

In terms of synthesis, several methodologies have been reported for the preparation of 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one. One common approach involves the use of ring-closing metathesis, which allows for the construction of the piperidinone ring with high efficiency. Other methods include stepwise assembly strategies that leverage nucleophilic additions and cyclizations under mild conditions. These synthetic routes not only demonstrate the versatility of the molecule but also highlight its accessibility for large-scale production.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable component in the development of advanced materials, such as polymers and liquid crystals. For instance, recent research has shown that derivatives of this compound can serve as building blocks for self-assembling materials with tunable mechanical and optical properties.

In conclusion, 5-(hydroxymethyl)-6-(4-methoxyphenyl)-1-methylpiperidin-2-one represents a versatile platform for exploring novel chemical entities with diverse functionalities. Its intricate structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing both academic and industrial pursuits.